Cas no 461424-23-7 (5-fluoro-1-methyl-9H-Pyrido[3,4-b]indole)

5-fluoro-1-methyl-9H-Pyrido[3,4-b]indole structure
461424-23-7 structure
Product Name:5-fluoro-1-methyl-9H-Pyrido[3,4-b]indole
CAS No:461424-23-7
MF:C12H9FN2
MW:200.211665868759
CID:1112680
PubChem ID:44269471
Update Time:2025-04-20

5-fluoro-1-methyl-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-1-methyl-9H-Pyrido[3,4-b]indole
    • CHEMBL276792
    • DB-349879
    • 461424-23-7
    • Inchi: 1S/C12H9FN2/c1-7-12-8(5-6-14-7)11-9(13)3-2-4-10(11)15-12/h2-6,15H,1H3
    • InChI Key: IZPVJXXNKBMZOD-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1C1C=CN=C(C)C=1N2

Computed Properties

  • Exact Mass: 200.07497646g/mol
  • Monoisotopic Mass: 200.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.7Ų
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